Cas no 109-07-9 (2-Methylpiperazine)

• Product Name: 2-Methylpiperazine
• CAS No: 109-07-9
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD00005954
• CID: 35544
• PubChem ID: 66057
• Update Time: 2025-04-18

2-Methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-Methylpiperazine
• (+/-)-2-METHYLPIPERAZINE
• 2MPRZ
• 2-methyl-piperazin
• (±)-2-Methylpiperazine
• (2R)-2-methylpiperazine
• (R,S)-2-methylpiperazine
• (rac)-2-methylpiperazine
• 2-(R,S)-methylpiperazine
• 2-METHYLDIETHYLENEDIAMINE
• 2-METHYLPIPERAZIN
• 2-METHYL-PIPERAZINE
• 2-METHYLPIPERAZINE FOR SYNTHESIS
• LOMEFLOXCIN
• PIPERAZINE,2-METHYL-
• Piperazine,2-methyl-, (?à)-
• (?à)-2-Methylpiperazine
• NSC 5277
• MP
• 2-Methylpiperazine,98%
• 2-Methylpiperazine ,99%
• 2-Methylpiperazine, 97+%
• Piperazine, 2-methyl-
• JOMNTHCQHJPVAZ-UHFFFAOYSA-N
• 2methylpiperazine
• 2-methypiperazine
• 2-methylpiperizine
• NSC5277
• 3-methylpiperazine
• 2-methyl piperazine
• PubChem8560
• rac-2-methylpiperazine
• (RS)-2-methylpiperazine
• racemic 2-methylpiperazine
• 5-2
• EINECS 203-644-2
• 1219802-98-8
• FT-0601283
• 5-23-03-00267 (Beilstein Handbook Reference)
• DTXSID1021900
• D0LWN1061P
• AM20080043
• EN300-20726
• SY004931
• NSC-5277
• AB04653
• SCHEMBL16559
• FT-0602356
• M1179
• F0001-0193
• Z104480242
• NS00023514
• (+/-)-2-Methylpiperazine--d7
• 2-Methylpiperazine, 95%
• AKOS016842316
• 109-07-9
• BRN 0383566
• W-108707
• MFCD00005954
• FT-0613072
• 2-Methylpiperazine, purum, >=98.0% (GC)
• (+/-)-2-methyl-piperazine
• CS-W016649
• Q27275945
• AKOS000120119
• AS-10820
• UNII-D0LWN1061P
• AB04288
• DTXCID901900
• 2-Methyl-piperazine; (+/-)-2-Methyl-piperazine; (+/-)-2-Methylpiperazine; NSC 5277
• 2(s)-methyl piperazine
• DB-015963
• 203-644-2

• MDL： MFCD00005954
• Inchi： 1S/C5H12N2/c1-5-4-6-2-3-7-5/h5-7H,2-4H2,1H3
• InChI Key： JOMNTHCQHJPVAZ-UHFFFAOYSA-N
• SMILES： N1CCNCC1C
• BRN： 0383566

Computed Properties

• Exact Mass: 100.10000
• Monoisotopic Mass: 100.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 24.1

Experimental Properties

• Color/Form: It has a piperazine odor and colorless flake crystals.
• Density: 1.54
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 153°C(lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: 1.4378 (estimate)
• PH: 11-12 (50g/l, H2O)
• Solubility: 435g/l
• Water Partition Coefficient: 78 g/100 mL (25 ºC)
• PSA: 24.06000
• LogP: 0.22530
• Solubility: It is easily soluble in water, acetone, ethanol, chloroform and benzene. The aqueous solution is alkaline.
• Sensitiveness: Air Sensitive & Hygroscopic

2-Methylpiperazine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：2
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36/37/39
• FLUKA BRAND F CODES：10
• RTECS：TM1225020
• Hazardous Material Identification：
• HazardClass：4.1 (8)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：4.1
• Risk Phrases：R11; R36/37/38
• Packing Group：III
• Safety Term：4.1

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